Cas no 1517552-07-6 (3-methyl-1-(pyridin-2-ylsulfanyl)butan-2-amine)

• Product Name: 3-methyl-1-(pyridin-2-ylsulfanyl)butan-2-amine
• CAS No: 1517552-07-6
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• MDL: MFCD23902685
• CID: 5209939
• PubChem ID: 80450920
• Update Time: 2025-09-18

3-methyl-1-(pyridin-2-ylsulfanyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Amino-3-methylbutyl)sulfanyl]pyridine
• 3-methyl-1-(pyridin-2-ylsulfanyl)butan-2-amine

• MDL： MFCD23902685
• Inchi： 1S/C10H16N2S/c1-8(2)9(11)7-13-10-5-3-4-6-12-10/h3-6,8-9H,7,11H2,1-2H3
• InChI Key： UUHKVNGAUVSLFM-UHFFFAOYSA-N
• SMILES： C(SC1=NC=CC=C1)C(N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-methyl-1-(pyridin-2-ylsulfanyl)butan-2-amine

3-Methyl-1-(Pyridin-2-Ylsulfanyl)Butan-2-Amine: A Comprehensive Overview

3-Methyl-1-(pyridin-2-ylsulfanyl)butan-2-amine, also known by its CAS registry number CAS No. 1517552-07-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a sulfur atom, and an amine group, making it a versatile molecule with potential applications in drug design and chemical synthesis.

The molecular structure of 3-methyl-1-(pyridin-2-y lsulfanyl)butan -2 -amine consists of a pyridine ring attached to a sulfur atom, which is further connected to a butanamine backbone. The presence of the pyridine ring introduces aromaticity and potential for hydrogen bonding, while the sulfur atom enhances the molecule's ability to participate in various chemical reactions. The methyl group on the butanamine backbone adds steric bulk, which can influence the compound's solubility and bioavailability.

Recent studies have highlighted the importance of compounds like 3-methyl -1 -(pyridin -2 -y lsulfanyl )butan -2 -amine in medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive molecules. For instance, its ability to form stable sulfide bonds makes it a valuable intermediate in the synthesis of complex organic molecules with therapeutic potential.

In terms of synthesis, several methods have been reported for the preparation of 3-methyl -1 -(pyridin -2 -y lsulfanyl )butan -2 -amine. One common approach involves the reaction of pyridine derivatives with thioamides or thioureas under specific conditions. The choice of reagents and reaction conditions plays a crucial role in determining the yield and purity of the final product.

The pharmacological properties of CAS No. 1517552 -07 -6 have also been investigated. Studies suggest that this compound exhibits moderate activity against certain enzymes and receptors, making it a candidate for further exploration in drug discovery programs. Its selectivity profile and bioavailability are currently under evaluation to assess its suitability as a lead compound.

From an application standpoint, 3-methyl -1 -(pyridin -2 -y lsulfanyl )butan -2 -amine finds use in various chemical transformations due to its reactivity and stability. It serves as an efficient nucleophile in substitution reactions and can be employed in the construction of heterocyclic compounds. Its role as an intermediate in organic synthesis has made it a valuable tool for chemists working on complex molecule synthesis.

Looking ahead, ongoing research aims to uncover new synthetic pathways and biological activities associated with CAS No. 1517552 -07 -6. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to novel therapeutic agents derived from this compound.